Molecular Architecture and Analytical Validation of Non-8-ene-2,4-diol: A Technical Guide
Molecular Architecture and Analytical Validation of Non-8-ene-2,4-diol: A Technical Guide
Executive Summary
Non-8-ene-2,4-diol (CAS: 187874-25-5) is an asymmetric, aliphatic 1,3-diol characterized by a terminal alkene and a nine-carbon backbone. In the realm of drug development and advanced materials, it serves a dual purpose: as a versatile chiral building block for complex macrocyclic synthesis and as a highly specialized principal solvent in low-organic-solvent formulations. This whitepaper provides a comprehensive technical breakdown of its chemical structure, molecular weight, analytical validation protocols, and industrial applications.
Structural Elucidation & Physicochemical Profiling
The molecular architecture of non-8-ene-2,4-diol is defined by the IUPAC nomenclature non-8-ene-2,4-diol and the SMILES string CC(O)CC(O)CCCC=C[1]. The structure features two secondary hydroxyl groups at the C2 and C4 positions, creating a 1,3-diol motif, while a terminal olefin resides at the C8-C9 position. This specific arrangement introduces two stereocenters, allowing for distinct enantiomeric and diastereomeric forms (e.g., the (2S,4S)-syn or (2R,4S)-anti isomers) which are highly prized in asymmetric synthesis[2].
To facilitate formulation and analytical tracking, the foundational quantitative data of the molecule is summarized below.
Table 1: Quantitative Physicochemical Data of Non-8-ene-2,4-diol
| Property | Value | Causality / Technical Significance |
| Molecular Formula | C₉H₁₈O₂ | Dictates baseline stoichiometry and elemental composition[1]. |
| Molecular Weight | 158.24 g/mol | Critical for standard mass spectrometry calibration and molarity calculations[1]. |
| Exact Mass | 158.13068 Da | The target value for High-Resolution Mass Spectrometry (HRMS) validation[1]. |
| XLogP3 | 1.5 | Indicates moderate lipophilicity, ensuring optimal partitioning in biphasic organic reactions[1]. |
| Topological Polar Surface Area | 40.5 Ų | Reflects the two hydroxyl groups; influences membrane permeability in biological assays[1]. |
| Rotatable Bonds | 6 | High conformational flexibility, impacting binding affinity and preventing crystallization in solutions[1]. |
Analytical Workflows for Structural Validation
Establishing the trustworthiness of a chemical batch requires a self-validating analytical system. The following protocols detail the step-by-step methodologies to unambiguously confirm the molecular weight and structural connectivity of non-8-ene-2,4-diol.
Protocol 1: High-Resolution Mass Spectrometry (HRMS) for Molecular Weight
-
Objective: To confirm the exact mass (158.13068 Da) and validate the molecular formula.
-
Step 1: Sample Preparation. Dissolve 1 mg of the analyte in 1 mL of LC-MS grade methanol.
-
Causality: Methanol ensures complete solvation of the amphiphilic diol while providing a highly compatible, volatile matrix for electrospray ionization (ESI).
-
-
Step 2: Ionization Optimization. Operate the ESI source in positive ion mode, spiking the mobile phase with 0.1 mM sodium formate.
-
Causality: Aliphatic diols often ionize poorly via standard protonation[M+H]⁺ due to low proton affinity. The addition of sodium forces the formation of highly stable sodium adducts[M+Na]⁺ at m/z 181.1204, drastically enhancing the signal-to-noise ratio.
-
-
Step 3: Mass Analyzer Calibration. Calibrate the Time-of-Flight (TOF) analyzer to achieve <2 ppm mass accuracy.
-
Causality: Sub-2 ppm accuracy is mandatory to differentiate C₉H₁₈O₂ from isobaric interferences or solvent clusters.
-
Protocol 2: Nuclear Magnetic Resonance (NMR) for Structural Elucidation
-
Objective: To map the carbon framework and confirm the 1,3-diol motif alongside the terminal alkene.
-
Step 1: Solvent Selection. Dissolve 15 mg of the compound in 0.6 mL of anhydrous deuterated chloroform (CDCl₃) containing 0.03% v/v TMS.
-
Causality: CDCl₃ provides excellent solubility for moderately lipophilic compounds (XLogP3 1.5). Using an anhydrous solvent prevents the rapid exchange of the hydroxyl protons, allowing the -OH signals to be cleanly observed and integrated.
-
-
Step 2: ¹H-NMR Acquisition (400 MHz). Acquire 16 scans with a 30° flip angle and a 2-second relaxation delay.
-
Causality: The 2-second delay ensures complete longitudinal relaxation (T1) of the aliphatic protons, yielding accurate integration values that sum perfectly to the 18 protons of the molecule.
-
-
Step 3: ¹³C-NMR Acquisition (100 MHz). Acquire 1024 scans with WALTZ-16 proton decoupling.
-
Causality: Broadband decoupling collapses the complex carbon-proton splitting into 9 distinct singlets, directly corresponding to the 9 unique carbon environments in the asymmetric backbone.
-
System Validation: Protocol 1 provides the exact atomic composition but cannot differentiate structural isomers. Protocol 2 provides exact connectivity but relies on the mass data to rule out hidden symmetrical dimers. Together, they form a closed-loop, self-validating identification system.
Fig 1. Self-validating analytical workflow for non-8-ene-2,4-diol structural confirmation.
Synthetic Pathways and Stereochemical Considerations
The synthesis of specific stereoisomers of non-8-ene-2,4-diol, such as (2S,4S)-non-8-ene-2,4-diol, is a critical step in the total synthesis of complex natural products, including the enantioselective synthesis of brevicomin[2].
To achieve the syn-1,3-diol configuration, chemists frequently employ a directed reduction of a β-hydroxy ketone precursor (e.g., 2-hydroxy-non-8-en-4-one).
-
Mechanistic Causality: By utilizing the Narasaka-Prasad reduction, the β-hydroxy ketone is treated with diethylmethoxyborane. The boron atom coordinates with both the ketone and the existing hydroxyl group, forming a rigid, six-membered cyclic chelate. When sodium borohydride is subsequently introduced, hydride delivery is forced to occur from the less sterically hindered face of the chelate, yielding the syn-1,3-diol with exceptional diastereoselectivity (>98:2).
Industrial & Pharmaceutical Applications
Beyond its role as a synthetic intermediate, non-8-ene-2,4-diol exhibits unique physical properties that make it highly valuable in materials science. According to, the compound serves as a highly effective principal solvent in concentrated, stable fabric softening compositions[3].
-
Formulation Causality: Highly symmetrical solvents (like 1,7-heptanediol) possess a center of symmetry that allows them to easily pack into crystalline lattices, leading to phase separation and cloudiness in liquid formulations. Non-8-ene-2,4-diol is deliberately asymmetric. Its terminal alkene and unevenly spaced hydroxyl groups disrupt the crystalline packing of surfactant vesicles. This structural asymmetry, combined with an optimal XLogP3 of 1.5, allows it to embed into the lipid bilayers of the softener actives, maintaining absolute clarity and thermodynamic stability in the final product[3].
References
-
National Center for Biotechnology Information (NCBI). "Non-8-ene-2,4-diol | C9H18O2 | CID 3808271 - PubChem." PubChem Database, 2025. URL:[Link]
- Wahl, E. H., et al. "Softener active derived from acylated triethanolamine." US Patent US6486121B2, Google Patents, 2002.
-
Royal Society of Chemistry (RSC). "Enantioselective Synthesis of (+)-endo- and (-)-exo-Brevicomin." RSC Publishing, 1990. URL:[Link]
Sources
- 1. Non-8-ene-2,4-diol | C9H18O2 | CID 3808271 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Enantioselective synthesis of (+)-endo- and (–)-exo-1,3-dimethyl-2,9-dioxabicyclo[3.3.1]nonane - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
- 3. US6486121B2 - Softener active derived from acylated triethanolamine - Google Patents [patents.google.com]
